Cas no 922817-66-1 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide)

• Product Name: N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide
• CAS No: 922817-66-1
• MF: C₁₆H₁₃ClN₂OS₃
• MW: 380.935218572617
• CID: 5497630
• Update Time: 2025-07-29

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-3-ethylsulfanylbenzamide
• N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide

• Inchi： 1S/C16H13ClN2OS3/c1-2-21-11-5-3-4-10(8-11)15(20)19-16-18-12(9-22-16)13-6-7-14(17)23-13/h3-9H,2H2,1H3,(H,18,19,20)
• InChI Key： KPZMUQFICLBGTD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC(Cl)=CC=2)=CS1)(=O)C1=CC=CC(SCC)=C1

Additional information on N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide

Introduction to N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide (CAS No. 922817-66-1)

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide, with the CAS number 922817-66-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The chemical structure of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide is characterized by a thiazole ring linked to a benzamide moiety through an ethylsulfanyl group. The presence of a chlorothiophene substituent adds to the complexity and potential biological activity of the molecule. This compound has been synthesized using various methodologies, including multistep reactions involving thioamides and aryl halides. The synthetic route is crucial for optimizing yield and purity, which are essential for both research and industrial applications.

Recent studies have highlighted the potential of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. This finding opens up possibilities for developing new antibiotics to combat multidrug-resistant pathogens.

In addition to its antimicrobial properties, N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of human breast cancer cells in vitro. The mechanism underlying this anticancer activity is thought to involve modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings suggest that N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide have also been investigated. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further preclinical and clinical evaluation. In particular, its oral bioavailability and low toxicity profile are advantageous for drug development.

Furthermore, the safety and efficacy of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide have been assessed in animal models. Preclinical studies using rodent models have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or physiological functions. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, N-4-(5-chlorothiophen-2-y\-l)-1,3-thiazol\-2-y\-l\-3-\(ethylsulfanyl\)benzamide (CAS No. 922817\-66\-1) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antimicrobial and anticancer therapy make it an exciting area of research in medicinal chemistry. Continued investigation into the mechanisms of action and optimization of its therapeutic potential will be crucial for realizing its full clinical impact.